Europium dichloride
Cat. No. B082718
CAS RN:
13769-20-5
M. Wt: 222.87 g/mol
InChI Key: BMANZYKPCBPZFG-UHFFFAOYSA-L
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Overview
Description
Synthesis Analysis
- Synthesis of europium complexes can be achieved through various methods, including solvothermal reactions and hydrothermal synthesis. For instance, Wentong Chen (2020) reported the solvothermal synthesis of a novel europium(III) complex (Chen, 2020).
Molecular Structure Analysis
- Europium complexes exhibit diverse molecular structures. For example, a unique polynuclear europium compound with N-phosphonomethylglycine displays a two-dimensional polymer structure with non-equivalent metal sites (Gałdecka et al., 2000).
Chemical Reactions and Properties
- Europium(III) ions can form coordination polymers with various ligands, showing distinct chemical properties. Ma et al. (2012) synthesized one-dimensional europium coordination polymers, demonstrating unique chemical reactions and bonding (Ma et al., 2012).
Physical Properties Analysis
- The physical properties of europium compounds, like luminescence, are influenced by their structure and bonding. For example, europium complexes with β-diketonate ligands show varying emission quantum yields depending on their ligand structure (Freund et al., 2011).
Chemical Properties Analysis
- Europium compounds exhibit specific chemical properties, such as dual luminescence sensing capabilities. Rao and Mandal (2018) developed a europium-based metal-organic framework capable of selectively detecting phosphate anions and Fe3+ ions (Rao & Mandal, 2018).
Scientific Research Applications
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Phosphor Materials for Energy-Efficient Solid-State Lighting
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Pressure-Sensor Material
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Synthesis of Europium(II) Compounds
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Fluorescent Material
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Television Screens
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Computer Monitors
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Fluorescent Marker in Biological Research
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Catalyst in Chemical Reactions
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Production of Other Europium Compounds
Safety And Hazards
properties
IUPAC Name |
dichloroeuropium |
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InChI |
InChI=1S/2ClH.Eu/h2*1H;/q;;+2/p-2 |
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InChI Key |
BMANZYKPCBPZFG-UHFFFAOYSA-L |
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Canonical SMILES |
Cl[Eu]Cl |
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Molecular Formula |
EuCl2, Cl2Eu |
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DSSTOX Substance ID |
DTXSID2065620 |
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Molecular Weight |
222.87 g/mol |
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Product Name |
Europium dichloride | |
CAS RN |
13769-20-5 |
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Citations
For This Compound
116
Citations
… The purpose of the present study is to investigate the path of reaction of europium dichloride with various concentrations of hydrochloric acidsaturated with hydrogen, oxygen or air. …
Number of citations: 25
pubs.acs.org
… Europium dichloride was made by three different methods. Sample A, used by HOH for solution calorimetry, was prepared from EuC13 which was obtained by dissolving Eu203 in …
Number of citations: 34
www.sciencedirect.com
… The purpose of this work was to study the composition of neutral and charged vapor components over europium dichloride, to refine the enthalpy of sublimation of europium dichloride …
Number of citations: 8
www.researchgate.net
EuC12 2H20, monoclinic, C2/e, a= 11.661 (5), b= 6.404 (3), c= 6.694 (3) A, fl= 105.37 (5), V= 482.2 A3, Z= 4, Dc= 3-56, Dm= 3" 58 g cm-3. Final R 0.038 for 504 reflexions. EuCI2. 2H20 …
Number of citations: 3
scripts.iucr.org
[en] Europium dichloride produced by hidrogen ruduction of waterless EuCl 3 when exposing to 580-590 deg C during 7-8h was studied by DTA method. Polymorphous transformation …
Number of citations: 6
inis.iaea.org
… Local structural changes in europium dichloride around europium ion at high temperature are evaluated by using X-ray absorption fine structure technique. A distinct phase shift in …
Number of citations: 8
www.sciencedirect.com
… [en] Composition of saturated vapor over europium dichloride was studied by the method of high… Enthalpies of sublimation of europium dichloride Δ s H 0 (298 K) as monomers (338 ± 9) …
Number of citations: 1
inis.iaea.org
The high temperature vaporization of europium (1 I) chloride was studied as part of a general investigation of the vaporization thermodynamics of divalent europium compounds. …
Number of citations: 0
www.osti.gov
… In conclusion, this letter demonstrates the enhanced blue emission from europium dichloride EuCl after an addition of Ag nanoparticles below the emitting materials. We observed that …
Number of citations: 10
ieeexplore.ieee.org
… Viscosity estimation of molten europium dichloride; Otsenka vyazkosti rasplavlennogo … According to this estimation the europium dichloride viscosity is comparable with the barium …
Number of citations: 2
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